Cas no 1804409-63-9 (Ethyl 4-cyano-2-iodo-6-methylphenylacetate)

• Product Name: Ethyl 4-cyano-2-iodo-6-methylphenylacetate
• CAS No: 1804409-63-9
• MF: C₁₂H₁₂INO₂
• MW: 329.133655548096
• CID: 5000690
• Update Time: 2025-10-31

Ethyl 4-cyano-2-iodo-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-iodo-6-methylphenylacetate

• Inchi： 1S/C12H12INO2/c1-3-16-12(15)6-10-8(2)4-9(7-14)5-11(10)13/h4-5H,3,6H2,1-2H3
• InChI Key： JUSXWWWHJKNFPO-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(C)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2-iodo-6-methylphenylacetate

Ethyl 4-Cyano-2-Iodo-6-Methylphenylacetate: A Comprehensive Overview

Ethyl 4-cyano-2-iodo-6-methylphenylacetate, with the CAS number CAS No. 1804409-63-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with cyano, iodo, and methyl groups, along with an ethyl ester group attached to the acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and advanced chemical synthesis.

The chemical structure of Ethyl 4-cyano-2-iodo-6-methylphenylacetate is particularly noteworthy due to the presence of multiple electron-withdrawing and electron-donating groups. The cyano group (-CN) is a strong electron-withdrawing group, while the methyl group (-CH3) acts as an electron-donating group. The iodo group (-I) introduces halogenation, which can significantly influence the reactivity and stability of the molecule. This combination creates a dynamic balance of electronic effects that can be exploited in various chemical reactions and biological assays.

Recent studies have highlighted the potential of Ethyl 4-cyano-2-iodo-6-methylphenylacetate in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for drug discovery programs targeting chronic diseases such as cardiovascular disorders and neurodegenerative conditions. Additionally, its unique electronic properties make it a valuable substrate for exploring novel synthetic pathways in organic chemistry.

In terms of synthesis, Ethyl 4-cyano-2-iodo-6-methylphenylacetate can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of an appropriately substituted aryl iodide with an acetic acid derivative under specific reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

The application of Ethyl 4-cyano-2-iodo-6-methylphenylacetate extends beyond pharmaceuticals into materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of new materials for energy storage devices, such as lithium-ion batteries and supercapacitors. Furthermore, its role as a precursor in the synthesis of advanced polymers has opened avenues for creating high-performance materials with tailored properties.

From an environmental perspective, Ethyl 4-cyano-2-iodo-6-methylphenylacetate has been studied for its biodegradability and eco-friendly synthesis pathways. Researchers have explored green chemistry approaches to minimize waste and reduce the environmental footprint associated with its production. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing practices.

In conclusion, Ethyl 4-cyano-2-iodo-6-methylphenylacetate (CAS No. 1804409-63-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and pharmacology.